Cas no 1690039-52-1 ((3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid)
(3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-1-Cbz-4-methylpyrrolidine-3-carboxylic Acid
- (3S,4R)-1-((Benzyloxy)carbonyl)-4-methylpyrrolidine-3-carboxylic acid
- (3S,4R)-1-Cbz-4-methylpyrrolidine-3-carboxylicAcid
- FCH4208105
- FCH5388330
- (3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid
- (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid
-
- MDL: MFCD30377241
- Inchi: 1S/C14H17NO4/c1-10-7-15(8-12(10)13(16)17)14(18)19-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)/t10-,12-/m1/s1
- InChI Key: BBGSNKXBKDVHPM-ZYHUDNBSSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C[C@@H](C(=O)O)[C@H](C)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 338
- Topological Polar Surface Area: 66.8
(3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-1g |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 1g |
15943.2CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-5g |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 5g |
58345.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-500mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 500mg |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-100mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 100mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-250mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 250mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0731-50mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 97% | 50mg |
1797.85CNY | 2021-05-07 | |
| eNovation Chemicals LLC | D971326-100mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 95% | 100mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | D971326-250mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 95% | 250mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | D971326-500mg |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D971326-1g |
(3S,4S)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid |
1690039-52-1 | 95% | 1g |
$2105 | 2024-07-28 |
(3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid
Comprehensive Overview of (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690039-52-1)
(3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690039-52-1) is a chiral pyrrolidine derivative widely recognized for its applications in pharmaceutical synthesis and organic chemistry. This compound features a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety, making it a versatile intermediate in the construction of complex molecules. Its stereochemistry, denoted by the (3S,4S) configuration, is critical for its biological activity and synthetic utility.
In recent years, the demand for chiral building blocks like (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid has surged due to the growing emphasis on enantioselective synthesis in drug discovery. Researchers and pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly processes. This compound’s role in peptide synthesis and asymmetric catalysis has also garnered attention, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.
The Cbz-protected pyrrolidine scaffold of this compound offers stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. Its carboxylic acid group allows for further functionalization, such as amide bond formation or esterification, which is essential in designing bioactive molecules. Additionally, the 4-methyl substitution introduces steric hindrance, influencing the compound’s conformational preferences and interactions with biological targets.
From an analytical perspective, CAS No. 1690039-52-1 is characterized using advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure high purity and correct stereochemistry. These quality control measures are vital for its use in GMP-compliant manufacturing and preclinical research. The compound’s solubility in organic solvents such as DMSO and methanol further enhances its practicality in laboratory settings.
Emerging trends in AI-driven drug design and computational chemistry have highlighted the importance of chiral intermediates like (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid. Molecular docking studies and QSAR modeling often utilize such compounds to predict binding affinities and optimize lead structures. This aligns with the industry’s shift toward rational drug design and personalized medicine.
In summary, (3S,4S)-1-(benzyloxy)carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690039-52-1) is a pivotal compound in modern synthetic chemistry, bridging the gap between chiral auxiliaries and therapeutic development. Its unique structural features and broad applicability make it a valuable asset for researchers exploring new chemical entities and innovative drug delivery systems.